Cas no 4676-51-1 (diethyl methylsuccinate)

diethyl methylsuccinate structure
diethyl methylsuccinate structure
diethyl methylsuccinate
4676-51-1
C9H16O4
188.22094
930525
107321

diethyl methylsuccinate Properties

Names and Identifiers

    • diethyl methylsuccinate
    • diethyl 2-methylbutanedioate
    • 1,4-DIETHYL 2-METHYLBUTANEDIOATE
    • Diethyl 2-methylsuccinate #
    • BUTANEDIOIC ACID, 2-METHYL-, 1,4-DIETHYL ESTER
    • UNII-I363W620XV
    • Diethyl 2-methylsuccinate
    • AMY18809
    • I363W620XV
    • DTXSID80871093
    • CHEBI:173899
    • Butanedioic acid, methyl-, diethyl ester
    • 1,2-BIS(ETHOXYCARBONYL)PROPANE
    • 4676-51-1
    • Q27887009
    • Diethyl pyrotartrate
    • SCHEMBL1245716
    • NS00046692
    • AKOS024319178
    • EINECS 225-129-1
    • DIETHYL 2-METHYL-1,4-BUTANEDIOATE
    • +Expand
    • XHLXMRJWRKQMCP-UHFFFAOYSA-N
    • InChI=1S/C9H16O4/c1-4-12-8(10)6-7(3)9(11)13-5-2/h7H,4-6H2,1-3H3
    • CCOC(=O)CC(C)C(=O)OCC

Computed Properties

  • 188.10488
  • 0
  • 4
  • 7
  • 188.10485899g/mol
  • 13
  • 177
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • 1.2
  • 52.6Ų

Experimental Properties

  • 52.6
  • 1.4199 (estimate)
  • 217.5°C (estimate)
  • 1.01 g/mL at 25 °C(lit.)

diethyl methylsuccinate Synthesis

Synthetic Circuit 1

10544-63-5 10544-63-5
630-08-0 630-08-0
64-17-5 64-17-5
4676-51-1 4676-51-1
818-38-2 818-38-2
133-13-1 133-13-1
Reaction Conditions
1.1 Reagents: Ferrate(1-), tetracarbonylhydro-, sodium (1:1), (TB-5-12)-
1.2 Reagents: Iodine
Reference
Sodium tetracarbonylhydridoferrate
Hossain, M. Mahmun; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-3

diethyl methylsuccinate Raw materials

diethyl methylsuccinate Preparation Products

diethyl methylsuccinate Related Literature

  • 1. 583. The formation of crystalline complexes between urea and esters, and their application to the separation of mixtures of esters
    R. P. Linstead,Margaret Whalley J. Chem. Soc. 1950 2987
  • 2. An efficient synthesis of (±)-piliformic acid
    Sivaprakasam Mangaleswaran,Narshinha P. Argade J. Chem. Soc. Perkin Trans. 1 2000 3290
  • 3. Metabolites of the higher fungi. Part 22. 2-Butyl-3-methylsuccinic acid and 2-hexylidene-3-methylsuccinic acid from xylariaceous fungi
    John R. Anderson,Raymond L. Edwards,Anthony J. S. Whalley J. Chem. Soc. Perkin Trans. 1 1985 1481

4676-51-1 (diethyl methylsuccinate) Related Products

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